Cas no 14210-25-4 (5-chloro-1-phenyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-chloro-1-phenyl-1H-1,2,3,4-tetrazole
• CAS No: 14210-25-4
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• MDL: MFCD00003128
• CID: 87272
• PubChem ID: 84262
• Update Time: 2025-08-04

5-chloro-1-phenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-phenyl-1H-tetrazole
• 5-Chloro-1-phenyltetrazole
• 1-phenyl-1H-tetrazol-5-yl chloride
• 1-phenyl-5-chloro-1H-tetrazole
• 1-phenyl-5-chlorotetrazole
• 5-chloro-1-phenyl-(1H)-tetrazole
• 5-chloro-1-phenyl-1,2,3,4-tetraazole
• 5-Chloro-1-phenyl-1H-tetrazol
• 5-chloro-1-phenyl-tetrazole
• RARECHEM AQ NN 0459
• 1H-Tetrazole, 5-chloro-1-phenyl-
• 5-CHLORO-1-PHENYL-1H-1,2,3,4-TETRAAZOLE
• 5-Chloro-1-phenyl-1H-tetrazole,97%
• 5-Chloro-1-phenyl-1H-tetrazole, 98+%
• DHELIGKVOGTMGF-UHFFFAOYSA-N
• 5-Chloro-1-Phenyl-1H-1,2,3,4-Tetrazole
• 1-Phenyl-5-chlortetrazol
• N-phenyl-5-chlorotetrazole
• 5-chloro-1-phenyl tetrazole
• 1-phenyl-5-chloro-tetrazole
• 5-chloro
• BP-10894
• D95254
• F9995-0214
• AMY25174
• 5-chloro-1phenyl-1H-tetrazole
• 1H-Tetrazole,5-chloro-1-phenyl-
• 5-Chloro-1-phenyl-1H-tetraazole #
• EINECS 238-065-4
• CS-0074734
• A807852
• CCG-350349
• VU0422110-2
• 5-Chloro-1-phenyl-1H-tetrazole, 97%
• AKOS000120268
• J-007597
• AS-60938
• 14210-25-4
• AI3-61645
• FT-0620218
• SCHEMBL215500
• DTXSID9065730
• MFCD00003128
• EN300-19562
• Z104474232
• NS00024616
• DTXCID2034625
• DB-042607
• STK802368
• BBL027418
• 5-chloro-1-phenyl-1H-1,2,3,4-tetrazole

• MDL： MFCD00003128
• Inchi： 1S/C7H5ClN4/c8-7-9-10-11-12(7)6-4-2-1-3-5-6/h1-5H
• InChI Key： DHELIGKVOGTMGF-UHFFFAOYSA-N
• SMILES： ClC1=NN=NN1C1C=CC=CC=1
• BRN： 139070

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 43.6

Experimental Properties

• Color/Form: With white crystalline powder
• Density: 1.3947 (rough estimate)
• Melting Point: 122.0 to 126.0 deg-C
• Boiling Point: 297.55°C (rough estimate)
• Flash Point: 156.9°C
• Refractive Index: 1.6110 (estimate)
• Solubility: dichloromethane: soluble25mg/mL, clear, colorless
• PSA: 43.60000
• LogP: 1.31570
• Solubility: Insoluble

5-chloro-1-phenyl-1H-1,2,3,4-tetrazole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store below +30°C.

Additional information on 5-chloro-1-phenyl-1H-1,2,3,4-tetrazole

5-Chloro-1-phenyl-1H-1,2,3,4-tetrazole (CAS No. 14210-25-4): A Comprehensive Overview

The compound 5-chloro-1-phenyl-1H-1,2,3,4-tetrazole, identified by the CAS registry number CAS No. 14210-25-4, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the tetrazole family, which is a five-membered ring consisting of four nitrogen atoms and one carbon atom. The presence of a chlorine substituent at the fifth position and a phenyl group at the first position imparts unique chemical and physical properties to this molecule.

Recent studies have highlighted the potential of 5-chloro-1-phenyl-1H-1,2,3,4-tetrazole in the development of advanced materials for energy storage systems. Researchers have explored its role as an additive in lithium-ion batteries, where it enhances the stability and cyclability of the electrodes. The compound's ability to form stable complexes with metal ions has been attributed to its tetrazole ring's coordination capabilities.

In addition to its electrochemical applications, 5-chloro-1-phenyl-1H-1,2,3,4-tetrazole has shown promise in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable scaffold for designing new pharmaceutical agents. Recent findings indicate that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities.

The synthesis of CAS No. 14210-25_4 involves a multi-step process that typically begins with the preparation of tetrazole precursors. The introduction of the phenyl and chlorine substituents is achieved through substitution reactions under controlled conditions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction yield and purity.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of 5-chloro_1_phenyl_1H_1_2_3_4_tetrazole. Results suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, 5_chloro_1_phenyl_1H_1_2_3_4_tetrazole (CAS No. 142_0_25_4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research directions in materials science and pharmacology.